Cas no 485318-80-7 (BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO-)
485318-80-7 structure
Product Name:BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO-
CAS No:485318-80-7
MF:C7H4F3NO3
MW:207.106772422791
CID:3365722
PubChem ID:130936605
Update Time:2025-04-21
BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO- Chemical and Physical Properties
Names and Identifiers
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- BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO-
- 3-Nitro-2,5,6-trifluoroanisole
- 485318-80-7
-
- Inchi: 1S/C7H4F3NO3/c1-14-7-5(9)3(8)2-4(6(7)10)11(12)13/h2H,1H3
- InChI Key: CBFNMLNLCZVCTC-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=C(C=1OC)F)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 207.01432748Da
- Monoisotopic Mass: 207.01432748Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 55.1Ų
BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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